Cas no 840481-82-5 (3-Bromo-2-fluorobenzonitrile)

• Product Name: 3-Bromo-2-fluorobenzonitrile
• CAS No: 840481-82-5
• MF: C₇H₃BrFN
• MW: 200.00782418251
• MDL: MFCD06657980
• CID: 68905
• PubChem ID: 2761200
• Update Time: 2025-05-25

3-Bromo-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluorobenzonitrile
• Benzonitrile 3-bromo-2-fluoro-(9CI)
• Benzonitrile, 3-bromo-2-fluoro-
• 3-bromo-2-fluorobenzenecarbonitrile
• 1-BROMO-3-CYANO-2-FLUOROBENZENE
• 3-bromo-2-fluoro-benzonitrile
• PubChem4704
• bromofluoro benzonitrile
• Benzonitrile, 3-bromo-2-fluoro- (9CI)
• KSC493Q3R
• AMKVZJOQZLIOSL-UHFFFAOYSA-N
• WT173
• FCH932882
• PC6975
• CL8183
• 3-CYANO-2-FLUOROBROMOBENZENE
• STL557056
• RW3552
• BBL103246
• SBB064491
• 3-Bromo-2-fluorobenzonitrile (ACI)
• DS-1656
• AC-4031
• SCHEMBL977135
• SY012003
• AM62113
• DTXSID90375618
• AKOS005254807
• 3-Bromo-2-fluorobenzonitrile, AldrichCPR
• Benzonitrile,3-bromo-2-fluoro-
• PS-8217
• W-203900
• Z1203162252
• CS-W004852
• 3-bromanyl-2-fluoranyl-benzenecarbonitrile
• 840481-82-5
• A840706
• EN300-305676
• MFCD06657980
• FT-0600938
• DB-006362

• MDL： MFCD06657980
• Inchi： 1S/C7H3BrFN/c8-6-3-1-2-5(4-10)7(6)9/h1-3H
• InChI Key： AMKVZJOQZLIOSL-UHFFFAOYSA-N
• SMILES： N#CC1C(F)=C(Br)C=CC=1

Computed Properties

• Exact Mass: 198.94300
• Monoisotopic Mass: 198.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.695
• Melting Point: 37-40°C
• Boiling Point: 221.8℃ at 760 mmHg
• Flash Point: 87.983℃
• Refractive Index: 1.578
• PSA: 23.79000
• LogP: 2.45988

3-Bromo-2-fluorobenzonitrile Security Information

• Hazardous Material transportation number：3439
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Bromo-2-fluorobenzonitrile

Professional Introduction to 3-Bromo-2-fluorobenzonitrile (CAS No. 840481-82-5)

3-Bromo-2-fluorobenzonitrile, with the chemical formula C₇H₃BrFN₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, making it a valuable asset for researchers and chemists engaged in drug discovery and development. Its unique structural features, combining both bromine and fluorine substituents on a benzene ring with a nitrile group, contribute to its versatility in chemical transformations.

The CAS number 840481-82-5 provides a unique identifier for this compound, ensuring accurate documentation and retrieval of relevant data. This numbering system is essential for regulatory compliance, literature references, and commercial transactions involving chemical substances. The presence of both bromine and fluorine atoms in the molecular structure of 3-Bromo-2-fluorobenzonitrile makes it particularly interesting for medicinal chemists. These halogen atoms are known to enhance the metabolic stability and binding affinity of drug candidates, which are critical factors in the design of novel therapeutics.

In recent years, 3-Bromo-2-fluorobenzonitrile has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting various therapeutic areas. One notable area of research involves its use in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The bromine atom can be readily functionalized via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the construction of complex heterocyclic scaffolds. Similarly, the fluorine substituent can be incorporated into pharmacophores to modulate pharmacokinetic properties, including bioavailability and selectivity.

Recent advancements in computational chemistry have further highlighted the significance of 3-Bromo-2-fluorobenzonitrile as a building block. Molecular modeling studies have demonstrated that compounds derived from this intermediate can exhibit high binding affinity to protein targets, making them promising candidates for drug development. For instance, researchers have utilized 3-Bromo-2-fluorobenzonitrile to synthesize novel analogs of Janus kinases (JAK) inhibitors, which have shown promise in preclinical studies for treating autoimmune disorders.

The role of 3-Bromo-2-fluorobenzonitrile in agrochemical research is also noteworthy. Its structural motif is frequently employed in the development of novel pesticides and herbicides. The halogen atoms enhance the activity of these compounds against target pests by improving their lipophilicity and stability under environmental conditions. Furthermore, the nitrile group can undergo hydrolysis to form carboxylic acids, which are common functional groups in biologically active molecules.

From a synthetic chemistry perspective, 3-Bromo-2-fluorobenzonitrile offers a versatile platform for exploring diverse chemical reactions. The benzonitrile core can be further modified through nucleophilic aromatic substitution (SNAr), metal-catalyzed coupling reactions, or oxidative transformations. These reactions enable the creation of a wide array of derivatives with tailored biological activities. For example, palladium-catalyzed cross-coupling reactions have been used to introduce aryl or vinyl groups at various positions on the benzene ring, expanding the structural diversity of compounds derived from this intermediate.

The pharmaceutical industry has also leveraged 3-Bromo-2-fluorobenzonitrile in the development of antiviral and antibacterial agents. The ability to introduce fluorine atoms into drug molecules has been linked to improved resistance against enzymatic degradation and enhanced cellular uptake. Researchers have synthesized fluoro-substituted benzonitriles that exhibit potent activity against viral proteases and bacterial enzymes, underscoring the importance of this compound in medicinal chemistry.

In conclusion, 3-Bromo-2-fluorobenzonitrile (CAS No. 840481-82-5) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new synthetic methodologies and therapeutic applications, the importance of this compound is expected to grow further.